Cas no 148430-81-3 (Oxetan-3-yl methanesulfonate)

• Product Name: Oxetan-3-yl methanesulfonate
• CAS No: 148430-81-3
• MF: C₄H₈O₄S
• MW: 152.168920516968
• MDL: MFCD22192544
• CID: 1030201
• PubChem ID: 21755243
• Update Time: 2025-07-02

Oxetan-3-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Oxetan-3-yl methanesulfonate
• Oxetan-3-yl methanesulfote
• 3-Oxetanol 3-Methanesulfonate
• 3-Oxetanol, 3-methanesulfonate
• ZLYYZGDBMXPXOA-UHFFFAOYSA-N
• KM5570
• AM90055
• AK134210
• 148430-81-3
• YFA43081
• CS2220
• DB-110048
• EN300-97979
• SCHEMBL9562903
• CS-0150116
• DTXSID90617722
• AKOS016845852
• MFCD22192544
• DS-4757

• MDL： MFCD22192544
• Inchi： 1S/C4H8O4S/c1-9(5,6)8-4-2-7-3-4/h4H,2-3H2,1H3
• InChI Key： ZLYYZGDBMXPXOA-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1COC1

Computed Properties

• Exact Mass: 152.01432991g/mol
• Monoisotopic Mass: 152.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61

Experimental Properties

• Boiling Point: 308.9±31.0°C at 760 mmHg

Oxetan-3-yl methanesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on Oxetan-3-yl methanesulfonate

Professional Introduction to Oxetan-3-yl methanesulfonate (CAS No: 148430-81-3)

Oxetan-3-yl methanesulfonate, identified by the Chemical Abstracts Service Number (CAS No) 148430-81-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of oxetane derivatives, which are known for their unique structural properties and versatile applications in synthetic chemistry and drug development. The presence of the methanesulfonate functional group enhances its reactivity and solubility, making it a valuable intermediate in various chemical transformations.

The structure of Oxetan-3-yl methanesulfonate features a three-membered cyclic ether (oxetane) connected to a methanesulfonate moiety. This configuration imparts both rigidity and flexibility to the molecule, allowing it to serve as a scaffold for designing complex organic molecules. The oxetane ring, in particular, is renowned for its strained geometry, which facilitates ring-opening reactions under specific conditions. These reactions are highly valuable in medicinal chemistry, where they enable the efficient construction of novel heterocyclic compounds.

In recent years, Oxetan-3-yl methanesulfonate has garnered attention in the pharmaceutical industry due to its potential as a building block for bioactive molecules. Researchers have leveraged its reactivity to develop new therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The methanesulfonate group also contributes to the compound's stability, ensuring it remains viable during multi-step synthetic processes.

One of the most compelling aspects of Oxetan-3-yl methanesulfonate is its role in facilitating cross-coupling reactions, particularly Suzuki-Miyaura and Heck couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmaceuticals. The oxetane ring's ability to undergo nucleophilic attack at the 3-position allows for precise functionalization, enabling chemists to tailor molecular properties as needed. This adaptability has made it a preferred choice for researchers aiming to develop custom-made ligands and probes for biochemical studies.

Recent advancements in computational chemistry have further highlighted the significance of Oxetan-3-yl methanesulfonate. Molecular modeling studies indicate that this compound can act as a ligand mimic, helping researchers understand enzyme-substrate interactions at an atomic level. By integrating this compound into enzyme active sites, scientists can gain insights into how drugs bind and inhibit target proteins. Such knowledge is invaluable for rational drug design, where understanding molecular interactions is key to developing effective treatments.

The pharmaceutical industry has also explored Oxetan-3-yl methanesulfonate as a precursor for peptidomimetics. Peptides are essential biological molecules, but their use as drugs is limited by stability issues and poor bioavailability. By incorporating oxetane derivatives into peptide mimics, researchers can enhance their pharmacological properties. For example, modifications at the 3-position of the oxetane ring can introduce additional functional groups that improve solubility and metabolic stability. This approach has led to promising candidates for treating neurological disorders and infectious diseases.

Another area where Oxetan-3-yl methanesulfonate has shown promise is in materials science. Its unique structural features make it suitable for developing novel polymers with tailored properties. For instance, polymers containing oxetane units can exhibit enhanced flexibility and biodegradability, making them ideal for biomedical applications such as drug delivery systems and tissue engineering scaffolds. The methanesulfonate group also contributes to water solubility, further expanding its utility in material design.

Environmental scientists have begun investigating Oxetan-3-yl methanesulfonate as a potential tool for green chemistry initiatives. Its ability to participate in catalytic processes under mild conditions aligns with the growing emphasis on sustainable chemical practices. Researchers are exploring its use as a ligand in catalytic systems that minimize waste and energy consumption. Such efforts contribute to reducing the environmental impact of chemical synthesis while maintaining high yields and selectivity.

The future prospects of Oxetan-3-yl methanesulfonate are vast and multifaceted. As synthetic methodologies continue to evolve, new applications will undoubtedly emerge. Its versatility makes it an indispensable tool for chemists working across disciplines—from medicinal chemistry to polymer science—and its role in advancing scientific research is poised to grow even further.